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Compound of Interest

Compound Name: Antibacterial agent 233

Cat. No.: B15582213

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of LPC-233, a promising investigational

antibiotic targeting Gram-negative bacteria. This document details its chemical structure,

mechanism of action, and summarizes key preclinical data. Detailed experimental protocols for

relevant in vivo models and a putative chemical synthesis workflow are also presented.

Chemical Structure and Properties
LPC-233 is a potent and selective inhibitor of the bacterial enzyme UDP-3-O-acyl-N-

acetylglucosamine deacetylase (LpxC).[1] Its chemical identity is well-defined by the following

identifiers.
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Identifier Value

IUPAC Name

4-(4-cyclopropylbuta-1,3-diynyl)-N-[(2S,3S)-4,4-

difluoro-3-hydroxy-1-(hydroxyamino)-3-methyl-

1-oxobutan-2-yl]benzamide[1]

CAS Number 2142075-09-8[1]

Chemical Formula C₁₉H₁₈F₂N₂O₄[1]

Molar Mass 376.360 g·mol⁻¹[1]

SMILES

C--INVALID-LINK--

NO)NC(=O)C1=CC=C(C=C1)C#CC#CC2CC2">

C@(C(F)F)O[1]

InChI

InChI=1S/C19H18F2N2O4/c1-

19(26,18(20)21)15(17(25)23-27)22-16(24)14-

10-8-13(9-11-14)5-3-2-4-12-6-7-12/h8-

12,15,18,26-27H,6-7H2,1H3,(H,22,24)

(H,23,25)/t15-,19+/m1/s1[1]

InChIKey NPTNDHDCCLLFJE-BEFAXECRSA-N[1]

Mechanism of Action: Inhibition of the Raetz
Pathway
LPC-233 exerts its bactericidal effect by targeting LpxC, a crucial enzyme in the Raetz pathway

of lipid A biosynthesis.[1][2] Lipid A is an essential component of the outer membrane of Gram-

negative bacteria. By inhibiting LpxC, LPC-233 disrupts the integrity of the bacterial outer

membrane, leading to cell death.[1]
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The Raetz Pathway for Lipid A Biosynthesis and the inhibitory action of LPC-233 on the
enzyme LpxC.

Quantitative Preclinical Data
LPC-233 has demonstrated potent activity against a broad spectrum of Gram-negative

pathogens and favorable pharmacokinetic and safety profiles in preclinical studies.

In Vitro Efficacy
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Parameter Value Organism/Target

Ki (Inhibition Constant) 8.9 pM LpxC

MIC Range ≤0.008 to 0.12 µg/mL
Burkholderia pseudomallei (30

clinical strains)

MIC 0.06 µg/mL
Yersinia pestis (strains KIM6+,

CO92, and JHUPRI)[3]

In Vivo Efficacy in Murine Models
Infection Model Dosing Regimen Outcome

Murine Thigh Infection As low as 2 mg/kg BID
Significant reduction in

bacterial counts.

Murine Urinary Tract Infection 40 mg/kg every 12 hours (oral)
Complete clearance of

bacterial infection.[2]

Murine Sepsis (A. baumannii) 100 mg/kg i.p. q12h 70% survival.[4]

Murine Sepsis (B.

pseudomallei)
30 mg/kg q12h (oral) 60% final survival rate.

Murine Sepsis (B.

pseudomallei)
90 mg/kg q12h (oral) 90% final survival rate.

Pharmacokinetics and Safety
Parameter Value Species

Oral Bioavailability 73% (fasting) Mouse[2]

Plasma Protein Binding 96.4% Mouse[2]

Plasma Protein Binding 98.8% Human[2]

7-Day Repeated-Dose Toxicity
Safe up to 125 mg/kg every 12

hours
Rat[2]

Cardiovascular Safety No detectable adverse toxicity Dog (at 100 mg/kg)
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Putative Chemical Synthesis Workflow
While the specific, scaled-up synthesis protocol for LPC-233 is likely proprietary, a plausible

synthetic route can be conceptualized based on the synthesis of similar complex benzamides

and related LpxC inhibitors. The general workflow would involve the synthesis of two key

fragments: the substituted benzoyl moiety and the novel amino acid derivative, followed by

their coupling.
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A putative, high-level workflow for the chemical synthesis of LPC-233.
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Experimental Protocols for Key In Vivo Efficacy
Models
The following are generalized protocols for murine infection models in which LPC-233 has

shown efficacy. These are based on established methodologies and should be adapted and

approved according to institutional guidelines.

Murine Sepsis Model (Intraperitoneal Infection)
This model is used to evaluate the efficacy of antibiotics in a systemic infection.

Animal Model: Female C57BL/6 or BALB/c mice, 8-12 weeks old.

Pathogen: Mid-logarithmic phase culture of a relevant Gram-negative pathogen (e.g., E. coli,

A. baumannii).

Inoculum Preparation: Bacteria are cultured in appropriate broth, then washed and

resuspended in sterile phosphate-buffered saline (PBS) to the desired concentration (e.g., 1

x 10⁸ CFU/mouse).

Infection Procedure:

Anesthetize mice (e.g., with isoflurane or a ketamine/xylazine cocktail).

Inject the bacterial suspension intraperitoneally (i.p.).[5][6]

Treatment:

Initiate treatment with LPC-233 or vehicle control at a specified time post-infection (e.g., 1-

2 hours).

Administer via the desired route (e.g., oral gavage, i.p. injection) at the specified dose and

frequency.

Monitoring and Endpoints:

Monitor mice for signs of sepsis (e.g., lethargy, piloerection, hypothermia) and survival

over a set period (e.g., 7 days).
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At defined time points, blood and/or peritoneal lavage fluid can be collected for bacterial

load determination (CFU counts) and analysis of inflammatory markers.[7]

Murine Ascending Urinary Tract Infection (UTI) Model
This model mimics human UTIs and is used to assess drug efficacy in the urinary tract.

Animal Model: Female C3H/HeN or similar susceptible mouse strain, 7-8 weeks old.

Pathogen: Uropathogenic E. coli (UPEC) cultured in Luria-Bertani (LB) broth.

Inoculum Preparation: Grow UPEC to stationary phase, centrifuge, and resuspend the pellet

in sterile PBS to a concentration of approximately 10⁷ CFU in 50 µL.[8]

Infection Procedure:

Anesthetize mice.

Introduce a catheter transurethrally into the bladder.

Instill the 50 µL bacterial suspension directly into the bladder.[9]

Treatment:

Begin treatment with LPC-233 or vehicle control at a specified time post-infection (e.g., 24

hours).

Administer via the desired route.

Monitoring and Endpoints:

At predetermined time points (e.g., 48 hours post-treatment), euthanize the mice.

Aseptically harvest the bladder and kidneys.

Homogenize the tissues in sterile PBS and perform serial dilutions for plating on

appropriate agar to determine bacterial load (CFU/organ).[8]
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Murine Skin and Soft Tissue Infection (SSTI) Model
This model is used to evaluate the treatment of localized infections.

Animal Model: Male or female CD-1 or similar mouse strain, 6-8 weeks old.

Pathogen: A relevant Gram-negative pathogen (e.g., P. aeruginosa).

Inoculum Preparation: Prepare a mid-logarithmic phase culture of the pathogen, wash, and

resuspend in sterile PBS to the desired concentration.

Infection Procedure:

Anesthetize the mice and shave a small area on the dorsum.

Create a small, full-thickness wound (e.g., 8 mm diameter).[10]

Inoculate the wound with a specific volume of the bacterial suspension.[11]

Treatment:

Initiate treatment with LPC-233 or vehicle control at a set time post-infection.

Administration can be systemic (e.g., oral, i.p.) or topical.

Monitoring and Endpoints:

Monitor wound healing and signs of infection (e.g., erythema, swelling).

At specified time points, the wound tissue can be excised, homogenized, and plated for

bacterial enumeration (CFU/gram of tissue).[12]

Histopathological analysis of the wound tissue can also be performed.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.researchgate.net/publication/385488155_A_Standardized_Mouse_Model_for_Wound_Infection_with_Pseudomonas_aeruginosa
https://pmc.ncbi.nlm.nih.gov/articles/PMC9818774/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9818774/
https://www.researchgate.net/figure/Patents-on-LpxC-inhibitors-reported-between-2010-and-2016_tbl1_318688407
https://patents.google.com/patent/WO2013039947A1/en
https://patents.google.com/patent/WO2013039947A1/en
https://patents.google.com/patent/WO2013039947A1/en
https://experiments.springernature.com/articles/10.1007/978-1-0716-1488-4_5
https://experiments.springernature.com/articles/10.1007/978-1-0716-1488-4_5
https://pubmed.ncbi.nlm.nih.gov/34048006/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10917121/
https://www.researchgate.net/publication/26707079_A_murine_model_of_urinary_tract_infection
https://profiles.wustl.edu/en/publications/a-murine-model-of-urinary-tract-infection/
https://www.mdpi.com/1422-0067/25/21/11773
https://www.mdpi.com/1422-0067/25/21/11773
https://pmc.ncbi.nlm.nih.gov/articles/PMC6940591/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6940591/
https://pubmed.ncbi.nlm.nih.gov/39519323/
https://pubmed.ncbi.nlm.nih.gov/39519323/
https://www.benchchem.com/product/b15582213/docs#lpc-233-a-technical-guide-to-a-novel-lpxc-inhibitor
https://www.benchchem.com/product/b15582213/docs#lpc-233-a-technical-guide-to-a-novel-lpxc-inhibitor
https://www.benchchem.com/product/b15582213/docs#lpc-233-a-technical-guide-to-a-novel-lpxc-inhibitor
https://www.benchchem.com/product/b15582213/docs#lpc-233-a-technical-guide-to-a-novel-lpxc-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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